Cas no 851782-04-2 (N-{4-1-(4-methoxybenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide)

N-{4-[1-(4-Methoxybenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide is a sulfonamide-derived compound featuring a pyrazoline core, offering potential utility in medicinal chemistry and drug development. Its structural complexity allows for selective interactions with biological targets, while the sulfonamide and methoxybenzenesulfonyl moieties enhance solubility and binding affinity. Suitable for research in enzyme inhibition and therapeutic agent design.

N-{4-1-(4-methoxybenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide structure

851782-04-2 structure

Product name:N-{4-1-(4-methoxybenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide

CAS No:851782-04-2

MF:C₂₄H₂₅N₃O₅S₂

MW:499.602403402328

CID:6270550

PubChem ID:4075401

N-{4-1-(4-methoxybenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- N-{4-1-(4-methoxybenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide
- 851782-04-2
- N-(4-(1-((4-methoxyphenyl)sulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide
- Z431511530
- F0622-0158
- N-{4-[1-(4-methoxybenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide
- AKOS008131953
- N-[4-[2-(4-methoxyphenyl)sulfonyl-3-phenyl-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide
- Inchi： 1S/C24H25N3O5S2/c1-3-33(28,29)26-20-11-9-18(10-12-20)23-17-24(19-7-5-4-6-8-19)27(25-23)34(30,31)22-15-13-21(32-2)14-16-22/h4-16,24,26H,3,17H2,1-2H3
- InChI Key： FMOQTAZGVFYKSD-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)OC)(N1C(C2C=CC=CC=2)CC(C2C=CC(=CC=2)NS(CC)(=O)=O)=N1)(=O)=O

Computed Properties

Exact Mass: 499.124
Monoisotopic Mass: 499.124
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 34
Rotatable Bond Count: 8
Complexity: 903
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 122Å²

N-{4-1-(4-methoxybenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0622-0158-2μmol	N-{4-[1-(4-methoxybenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide	851782-04-2	90%+	2μmol	$57.0	2023-08-13
Life Chemicals	F0622-0158-5μmol	N-{4-[1-(4-methoxybenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide	851782-04-2	90%+	5μmol	$63.0	2023-08-13
Life Chemicals	F0622-0158-10μmol	N-{4-[1-(4-methoxybenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide	851782-04-2	90%+	10μmol	$69.0	2023-08-13
Life Chemicals	F0622-0158-3mg	N-{4-[1-(4-methoxybenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide	851782-04-2	90%+	3mg	$63.0	2023-08-13
Life Chemicals	F0622-0158-10mg	N-{4-[1-(4-methoxybenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide	851782-04-2	90%+	10mg	$79.0	2023-08-13
Life Chemicals	F0622-0158-15mg	N-{4-[1-(4-methoxybenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide	851782-04-2	90%+	15mg	$89.0	2023-08-13
Life Chemicals	F0622-0158-75mg	N-{4-[1-(4-methoxybenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide	851782-04-2	90%+	75mg	$208.0	2023-08-13
Life Chemicals	F0622-0158-5mg	N-{4-[1-(4-methoxybenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide	851782-04-2	90%+	5mg	$69.0	2023-08-13
Life Chemicals	F0622-0158-20mg	N-{4-[1-(4-methoxybenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide	851782-04-2	90%+	20mg	$99.0	2023-08-13
Life Chemicals	F0622-0158-50mg	N-{4-[1-(4-methoxybenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide	851782-04-2	90%+	50mg	$160.0	2023-08-13